Cas no 495078-24-5 (Cycloheptanecarbonitrile, 1-(dimethylamino)-)
495078-24-5 structure
Product Name:Cycloheptanecarbonitrile, 1-(dimethylamino)-
CAS No:495078-24-5
MF:C10H18N2
MW:166.263322353363
CID:932431
PubChem ID:21917343
Update Time:2025-04-19
Cycloheptanecarbonitrile, 1-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanecarbonitrile, 1-(dimethylamino)-
- Cycloheptanecarbonitrile, 1-(dimethylamino)- (9CI)
- DB-275304
- SCHEMBL5069379
- 495078-24-5
-
- Inchi: 1S/C10H18N2/c1-12(2)10(9-11)7-5-3-4-6-8-10/h3-8H2,1-2H3
- InChI Key: LGXGWIBOCAZRNX-UHFFFAOYSA-N
- SMILES: N(C)(C)C1(C#N)CCCCCC1
Computed Properties
- Exact Mass: 166.14714
- Monoisotopic Mass: 166.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
Cycloheptanecarbonitrile, 1-(dimethylamino)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
495078-24-5 (Cycloheptanecarbonitrile, 1-(dimethylamino)-) Related Products
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